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Ecotoxicity of BMIM TFSI

The table below summarizes the available ecotoxicity data for BMIM TFSI and a related compound from a

study using the Aliivibrio fischeri (Microtox) bioassay [1].

Ionic Liquid Cation Type Anion
EC₅₀ (A. fischeri,
15 min)

Relative Toxicity

C₄C₁C₁Im TFSI
(Butyldimethylimidazolium TFSI)

Aprotic,
Aromatic

TFSI 6.44 mg/L Moderately Toxic
[1]

C₄C₁pyrr TFSI
(Butylmethylpyrrolidinium TFSI)

Aprotic, Non-
Aromatic

TFSI Data points to
higher EC₅₀ (less

toxic)

Less toxic than
aromatic ILs [1]

Key Findings from the Research:

Structural Influence: The study confirms that the toxicity of ionic liquids is highly dependent on their
chemical structure [1]. Aprotic ionic liquids are generally more toxic than protic ones, and those

with aromatic cations (like imidazolium) are more toxic than non-aromatic ones (like pyrrolidinium)
[1].

Anion and Alkyl Chain: Toxicity is also influenced by the anion and the length of the alkyl chain on
the cation. Longer alkyl chains typically lead to higher toxicity [1].
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Mechanism: While the precise mechanism for BMIM TFSI is not detailed, toxicity in ionic liquids is

often linked to their surface activity, which can disrupt cell membranes, and interactions with
enzymes [1].

Experimental Protocol for Ecotoxicity Assessment

The quantitative data in the table above was generated using a standard ecotoxicity test. Here is a detailed

methodology based on the search results [1].

Objective: To determine the acute toxicity of ionic liquids by measuring their effect on the

bioluminescence of the marine bacterium Aliivibrio fischeri.
Principle: Toxic substances inhibit the metabolic activity of the bacteria, leading to a reduction in light

output. The Effective Concentration that reduces bioluminescence by 50% (EC₅₀) is calculated.
Test Organism: Aliivibrio fischeri (formerly Vibrio fischeri), a bioluminescent marine bacterium.

Standardized Kit: Microtox test.
Key Equipment: Luminometer to measure light output.

Test Duration: Measurements are typically taken after 5, 15, and 30 minutes of exposure.

The experimental workflow for this test can be visualized as follows:
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Start Experiment

Prepare Bacterial Culture
(A. fischeri)

Prepare Serial Dilutions
of BMIM TFSI

Mix Bacteria with
Test Solutions

Measure Initial
Luminescence (T₀)

Incubate for 5, 15, 30 min

Measure Final
Luminescence (Tₓ)

Calculate % Inhibition
and EC₅₀ Value
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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